Cas no 164523-19-7 (4,4,4-Trifluorobutyl methanesulfonate)

• Product Name: 4,4,4-Trifluorobutyl methanesulfonate
• CAS No: 164523-19-7
• MF: C₅H₈F₃O₃S
• MW: 205.175431251526
• CID: 110444
• PubChem ID: 17888240
• Update Time: 2025-04-18

4,4,4-Trifluorobutyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluorobutyl methanesulfonate
• 1-Butanol,4,4,4-trifluoro-, 1-methanesulfonate
• 5,5,5-trifluoropentane-1-sulfonate
• 1-Butanol,4,4,4-trifluoro-,methanesulfonate (9CI)
• 4,4,4-trifluorobutyl mesylate
• 4,4,4-TRIFLUOROBUTAN-1-OL-METHANSULFONATE
• 4,4,4-TRIFLUOROBUTAN-1-OL METHANESULFANATE
• 4,4,4-Trifluorobutylmethanesulfonate
• 1:4 Fluorotelomer sulfonate
• 164523-19-7
• DTXSID00591483

• Inchi： 1S/C5H9F3O3S/c6-5(7,8)3-1-2-4-12(9,10)11/h1-4H2,(H,9,10,11)/p-1
• InChI Key： SEUCKDVLNXZVMR-UHFFFAOYSA-M
• SMILES： S(CCCCC(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 206.02200
• Monoisotopic Mass: 205.01462477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 51.75000
• LogP: 2.38590

4,4,4-Trifluorobutyl methanesulfonate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters